1-cyclopropyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 1-cyclopropylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C8H9NO2/c10-8(11)7-2-1-5-9(7)6-3-4-6/h1-2,5-6H,3-4H2,(H,10,11)
• InChI Key: VDFAGHFIPYSSIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=CC=C2C(=O)O
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• CAS RN: 1155519-52-0

Description

“1-cyclopropyl-1H-pyrrole-2-carboxylic acid” is a chemical compound with the molecular formula C8H9NO2 and a molecular weight of 151.16. It is a type of heterocyclic building block.

Synthesis Analysis

The synthesis of pyrrole derivatives, such as “this compound”, can be achieved through various methods. For instance, the Paal-Knorr pyrrole condensation is a common method used for the synthesis of N-substituted pyrroles. Other methods include the conversion of primary diols and amines to pyrroles catalyzed by a stable manganese complex, and the Cu/ABNO-catalyzed aerobic oxidative coupling of diols and primary amines.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrrole ring attached to a carboxylic acid group and a cyclopropyl group. The pyrrole ring and its carboxyl substituent are close to coplanar.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Cyclopropane Derivatives : The synthesis and X-ray study of cyclopropane derivatives, such as the novel purine and pyrimidine derivatives, have been reported. These studies show the Z-configuration of cyclopropane rings and their perpendicular disposition to attached atoms, highlighting the importance of structural analysis in understanding the reactivity and properties of cyclopropyl-containing compounds (Cetina et al., 2004).

• Creation of beta-Homoprolines : The preparation of 1-(2-Pyrrolidinyl)cyclopropanecarboxylic acids (alpha-cyclopropyl-beta-homoprolines) demonstrates the versatility of cyclopropane compounds in synthesizing cyclic beta-amino acids with high stereocontrol, offering insights into their potential incorporation into peptides (Cordero et al., 2009).

• Dihydropyrroles and Pyrroles Synthesis : A method involving doubly activated cyclopropanes as precursors for synthesizing densely functionalized pyrroles through regiospecific synthesis showcases the utility of cyclopropane derivatives in constructing complex heterocyclic structures (Wurz & Charette, 2005).

Bioactivity and Drug Development

• N-cyclopropanecarboxyl-N′-pyridin-2-yl Thiourea Derivatives : Research on cyclopropanecarboxylic acid derivatives has led to the synthesis of new compounds with significant herbicidal and fungicidal activities, demonstrating the potential of cyclopropane derivatives in agricultural applications (Tian et al., 2009).

• Enantioselective Synthesis of γ-Lactams : The palladium(0)-catalyzed C-H functionalization of cyclopropanes for synthesizing cyclopropane-fused γ-lactams with high enantioselectivity opens avenues for creating structurally complex and pharmacologically relevant molecules (Pedroni & Cramer, 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Without specific information on “1-cyclopropyl-1H-pyrrole-2-carboxylic acid”, it’s difficult to say exactly how it interacts with its targets. Many similar compounds work by binding to specific receptors or enzymes, altering their function and leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives, which have a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Result of Action

Without specific studies on “this compound”, it’s difficult to say what the molecular and cellular effects of its action might be. Similar compounds have been found to have a wide range of biological activities, suggesting that they could have multiple effects at the cellular level .

Biochemical Analysis

Biochemical Properties

1-Cyclopropyl-1H-pyrrole-2-carboxylic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes such as pyrrole-2-carboxylate decarboxylase, which catalyzes the decarboxylation of pyrrole-2-carboxylate to pyrrole . This interaction is crucial for understanding the metabolic pathways involving pyrrole derivatives. Additionally, this compound may interact with other proteins and biomolecules, influencing their activity and stability.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of key signaling molecules, leading to alterations in cellular responses. Studies have indicated that this compound can affect the expression of genes involved in metabolic pathways, thereby impacting cellular energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the reaction. For example, its interaction with pyrrole-2-carboxylate decarboxylase involves binding to the active site of the enzyme, thereby inhibiting its activity . This inhibition can lead to changes in the levels of pyrrole derivatives within the cell, affecting various metabolic processes.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time are critical factors in its biochemical analysis. In laboratory settings, this compound has been observed to exhibit stability under specific conditions, but it may degrade over extended periods or under harsh conditions. Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in in vitro and in vivo models .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects on cellular processes, while higher doses can lead to toxicity and adverse effects. Studies have identified threshold levels at which the compound transitions from being beneficial to harmful, highlighting the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its conversion and utilization. It plays a role in the decarboxylation of pyrrole derivatives, a process catalyzed by pyrrole-2-carboxylate decarboxylase . This interaction influences the metabolic flux and levels of metabolites within the cell, impacting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound, affecting its bioavailability and efficacy. Studies have shown that this compound can be efficiently transported across cellular membranes, facilitating its distribution to target sites within the cell .

Subcellular Localization

The subcellular localization of this compound is a key factor in its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. Understanding its localization can provide insights into its mechanisms of action and potential therapeutic applications .